Cas no 1805696-59-6 (2-Bromomethyl-4-chloro-7-difluoromethoxy-1H-benzimidazole)

• Product Name: 2-Bromomethyl-4-chloro-7-difluoromethoxy-1H-benzimidazole
• CAS No: 1805696-59-6
• MF: C₉H₆BrClF₂N₂O
• MW: 311.510547161102
• CID: 4824633
• Update Time: 2025-08-04

2-Bromomethyl-4-chloro-7-difluoromethoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-4-chloro-7-difluoromethoxy-1H-benzimidazole

• Inchi： 1S/C9H6BrClF2N2O/c10-3-6-14-7-4(11)1-2-5(8(7)15-6)16-9(12)13/h1-2,9H,3H2,(H,14,15)
• InChI Key： ZIYLGARDJHRXTM-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C(=CC=C(C=2N1)OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 2.8
• Topological Polar Surface Area: 37.9

Additional information on 2-Bromomethyl-4-chloro-7-difluoromethoxy-1H-benzimidazole

Comprehensive Overview of 2-Bromomethyl-4-chloro-7-difluoromethoxy-1H-benzimidazole (CAS No. 1805696-59-6)

The compound 2-Bromomethyl-4-chloro-7-difluoromethoxy-1H-benzimidazole (CAS No. 1805696-59-6) is a highly specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a bromomethyl group, a chloro substituent, and a difluoromethoxy moiety, this compound serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for benzimidazole-based compounds has surged due to their versatility in medicinal chemistry. The presence of the difluoromethoxy group in 2-Bromomethyl-4-chloro-7-difluoromethoxy-1H-benzimidazole enhances its metabolic stability, making it a valuable scaffold for designing novel therapeutics. This attribute aligns with the growing trend of optimizing drug candidates for improved pharmacokinetic properties. Additionally, the bromomethyl functionality offers a reactive site for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

The synthesis of 2-Bromomethyl-4-chloro-7-difluoromethoxy-1H-benzimidazole involves multi-step organic transformations, often starting from commercially available benzimidazole precursors. Key steps include halogenation, etherification, and functional group interconversion, which require precise control of reaction conditions to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound, ensuring its suitability for downstream applications.

From an industrial perspective, 2-Bromomethyl-4-chloro-7-difluoromethoxy-1H-benzimidazole is often sourced by pharmaceutical companies engaged in the development of small-molecule drugs. Its role as a building block for kinase inhibitors is particularly noteworthy, given the rising interest in targeted cancer therapies. The compound's ability to modulate enzymatic activity makes it a promising candidate for addressing unmet medical needs in oncology and inflammatory diseases.

Environmental and regulatory considerations also play a crucial role in the handling of 2-Bromomethyl-4-chloro-7-difluoromethoxy-1H-benzimidazole. While it is not classified as a hazardous substance, proper storage and disposal protocols must be followed to minimize any potential risks. Researchers are encouraged to adhere to Good Laboratory Practices (GLP) and Green Chemistry principles when working with this compound to ensure sustainability and safety.

In the context of AI-driven drug discovery, 2-Bromomethyl-4-chloro-7-difluoromethoxy-1H-benzimidazole has been featured in computational studies aimed at predicting its binding affinity for various biological targets. Machine learning algorithms and molecular docking simulations have identified its potential interactions with protein kinases and GPCRs, further validating its utility in rational drug design. This intersection of chemistry and artificial intelligence underscores the compound's relevance in modern scientific research.

For those seeking detailed technical data, the CAS No. 1805696-59-6 serves as a unique identifier in chemical databases such as SciFinder and PubChem. These platforms provide access to peer-reviewed literature, patent information, and supplier details, facilitating seamless integration into research workflows. The compound's IUPAC name and molecular formula are also readily available, aiding in precise documentation and reporting.

Looking ahead, the continued exploration of 2-Bromomethyl-4-chloro-7-difluoromethoxy-1H-benzimidazole is expected to yield innovative applications in both academia and industry. Its structural features align with current trends in fragment-based drug discovery and covalent inhibitor design, positioning it as a key player in the next generation of therapeutic agents. Collaborative efforts between chemists, biologists, and computational scientists will likely unlock its full potential in addressing complex health challenges.